Methyl 4-({[(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetyl}amino)benzoate

• IUPAC Name: methyl 4-[[2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C14H15N5O4S/c1-8-12(21)19(15)14(18-17-8)24-7-11(20)16-10-5-3-9(4-6-10)13(22)23-2/h3-6H,7,15H2,1-2H3,(H,16,20)
• InChI Key: FZOPWLVBVJIXGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N(C1=O)N)SCC(=O)NC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C14H15N5O4S
• Molecular Weight: 349.37 g/mol

Description

“Methyl 4-({[(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetyl}amino)benzoate” is a chemical compound with the linear formula C14H15N5O4S. It has a molecular weight of 349.371. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers.

Scientific Research Applications

Cyclization and Synthesis of Heterocyclic Compounds

Methyl 4-({[(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetyl}amino)benzoate is involved in the cyclization processes leading to the synthesis of various heterocyclic compounds. For instance, it can undergo reactions to form anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid, showcasing its utility in generating complex molecular structures (Ukrainets et al., 2014).

Herbicidal Activity and Environmental Factors

The compound has also been researched for its herbicidal activity, particularly in the context of its use in agriculture. Studies have explored the environmental factors affecting the herbicidal effectiveness of similar compounds, providing insights into how such chemicals perform under various conditions, which is crucial for their application in weed control (Buchanan et al., 1990).

Antimicrobial Activities

Research into derivatives of 1,2,4-triazine, similar to the chemical structure , has shown potential antimicrobial activities. These studies highlight the compound's relevance in the development of new antimicrobial agents, which could contribute to medical science by providing new tools to combat microbial infections (Bektaş et al., 2007).

Photopolymerization Processes

The compound's derivatives have been investigated for their roles in photopolymerization processes. Such studies are significant for materials science, offering potential applications in the development of new materials with specific desired properties, such as in the field of light-induced transformations and coatings (Guillaneuf et al., 2010).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Mechanism of Action

Target of Action

This compound belongs to the class of 1,2,4-triazines, which are known to exhibit a wide range of bioactivities for potential pharmaceutical and agrochemical applications .

Mode of Action

Compounds in the 1,2,4-triazine class are known to interact with their targets through various mechanisms, including (4+2) condensations of both 1,2- and 1,4-binucleophiles, (3+3) and (5+1) annulations, and miscellaneous methods .

Biochemical Pathways

It’s worth noting that 1,2,4-triazines and their derivatives have been shown to interact with various biochemical pathways, leading to a wide range of bioactivities .

Pharmacokinetics

As such, its impact on bioavailability is currently unknown .

Result of Action

Given its structural similarity to other 1,2,4-triazines, it may exhibit a range of bioactivities, potentially making it useful for pharmaceutical and agrochemical applications .